Cas no 19056-04-3 (1-butyl-6-{[4-({4-[(1-butylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate))

• Product name: 1-butyl-6-{[4-({4-[(1-butylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate)
• CAS No: 19056-04-3
• MF: C₄₁H₄₁N₅O₃+₂^.₂[C₇H₇O₃S-]
• MW: 994.1833
• CID: 1383600
• PubChem ID: 208955

1-butyl-6-{[4-({4-[(1-butylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1-butyl-6-{[4-({4-[(1-butylquinolinium-6-yl)carbamoyl]benzoyl}amino)benzoyl]amino}quinolinium bis(4-methylbenzenesulfonate)
• 4-N-(1-butylquinolin-1-ium-6-yl)-1-N-[4-[(1-butylquinolin-1-ium-6-yl)carbamoyl]phenyl]benzene-1,4-dicarboxamide,4-methylbenzenesulfonate
• CHEMBL3230623
• DTXSID40172533
• Quinolinium, 1-butyl-6-(p-(p-((1-butylquinolinium-6-yl)carbamoyl)benzamido)benzamido)-, di-p-toluenesulfonate
• 19056-04-3

• Inchi： InChI=1S/C41H39N5O3.2C7H8O3S/c1-3-5-23-45-25-7-9-32-27-35(19-21-37(32)45)43-40(48)30-13-11-29(12-14-30)39(47)42-34-17-15-31(16-18-34)41(49)44-36-20-22-38-33(28-36)10-8-26-46(38)24-6-4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h7-22,25-28H,3-6,23-24H2,1-2H3,(H-2,42,43,44,47,48,49);2*2-5H,1H3,(H,8,9,10)
• InChI Key： HMOFOWWDEZRKDY-UHFFFAOYSA-N
• SMILES： CCCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CCCC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 993.34445
• Monoisotopic Mass: 993.344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 71
• Rotatable Bond Count: 12
• Complexity: 1260
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 226Ų

Experimental Properties

• PSA: 209.46